Cas no 159970-67-9 (Methyl 2-tert-butyl-1,3-oxazolidine-4-carboxylate)

• Product Name: Methyl 2-tert-butyl-1,3-oxazolidine-4-carboxylate
• CAS No: 159970-67-9
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 1339487
• PubChem ID: 14039017
• Update Time: 2025-04-20

Methyl 2-tert-butyl-1,3-oxazolidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-tert-butyl-1,3-oxazolidine-4-carboxylate
• methyl 2-tert-butyloxazolidine-4-carboxylate
• AGN-PC-0007NA
• KB-202794
• FT-0653345
• A810092
• DB-319890
• methyl 2-(tert-butyl)oxazolidine-4-carboxylate
• 159970-67-9
• DTXSID60554796
• SCHEMBL12589608
• SY264930
• AKOS015918859
• MFCD30195977
• Methyl 2-tert-butyl-1,3-oxazolidine-4-carboxylate

• Inchi： 1S/C9H17NO3/c1-9(2,3)8-10-6(5-13-8)7(11)12-4/h6,8,10H,5H2,1-4H3
• InChI Key： FCOMFAAEZRWCKY-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)OC)NC1C(C)(C)C

Computed Properties

• Exact Mass: 187.12084340g/mol
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.6Ų